Cas no 1505280-31-8 (3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid)

3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
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- Z1763180239
- SCHEMBL9723258
- 1505280-31-8
- 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid
- EN300-6731847
- 2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid
- 3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid
-
- Inchi: 1S/C10H9Cl2NO3/c1-5(10(15)16)9(14)13-8-3-6(11)2-7(12)4-8/h2-5H,1H3,(H,13,14)(H,15,16)
- InChI Key: SZVXEISOAVRGQR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)NC(C(C(=O)O)C)=O)Cl
Computed Properties
- Exact Mass: 260.9959485g/mol
- Monoisotopic Mass: 260.9959485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
- XLogP3: 3.2
3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6731847-2.5g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid |
1505280-31-8 | 95% | 2.5g |
$1650.0 | 2023-05-30 | |
Enamine | EN300-6731847-5.0g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid |
1505280-31-8 | 95% | 5g |
$2443.0 | 2023-05-30 | |
Enamine | EN300-6731847-1.0g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid |
1505280-31-8 | 95% | 1g |
$842.0 | 2023-05-30 | |
1PlusChem | 1P028MG2-10g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylaceticacid |
1505280-31-8 | 95% | 10g |
$4539.00 | 2023-12-21 | |
Aaron | AR028MOE-100mg |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylaceticacid |
1505280-31-8 | 95% | 100mg |
$428.00 | 2025-02-16 | |
Aaron | AR028MOE-250mg |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylaceticacid |
1505280-31-8 | 95% | 250mg |
$600.00 | 2025-02-16 | |
Aaron | AR028MOE-10g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylaceticacid |
1505280-31-8 | 95% | 10g |
$5006.00 | 2023-12-16 | |
Aaron | AR028MOE-2.5g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylaceticacid |
1505280-31-8 | 95% | 2.5g |
$2294.00 | 2023-12-16 | |
Enamine | EN300-6731847-0.05g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid |
1505280-31-8 | 95% | 0.05g |
$197.0 | 2023-05-30 | |
Enamine | EN300-6731847-0.25g |
2-[(3,5-dichlorophenyl)carbamoyl]-2-methylacetic acid |
1505280-31-8 | 95% | 0.25g |
$418.0 | 2023-05-30 |
3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
Additional information on 3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid
3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid (CAS 1505280-31-8): A Comprehensive Overview
3-(3,5-Dichloroanilino)-2-methyl-3-oxopropanoic acid (CAS 1505280-31-8) is an important organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications. As researchers continue to explore novel chemical entities for various industrial and scientific purposes, this particular chlorinated anilino derivative has emerged as a compound of interest in multiple fields.
The molecular structure of 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid features a dichlorinated aromatic ring coupled with a methyl-oxopropanoic acid moiety, creating a versatile scaffold that has shown promise in several applications. Recent studies have focused on its potential as a building block for more complex molecules, particularly in the development of specialized materials and intermediates for pharmaceutical research.
One of the most frequently asked questions about CAS 1505280-31-8 relates to its synthesis and purification methods. The compound is typically prepared through controlled reactions between 3,5-dichloroaniline and appropriate methyl-oxopropanoic acid derivatives, with careful attention to reaction conditions to ensure optimal yield and purity. Researchers emphasize the importance of proper characterization techniques, including NMR spectroscopy and mass spectrometry, when working with this compound.
In terms of physical properties, 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid generally appears as a crystalline solid at room temperature, with solubility characteristics that vary depending on the solvent system. These properties make it particularly interesting for formulation scientists who are exploring its potential in various delivery systems. The compound's stability profile has been the subject of several recent investigations, especially regarding its behavior under different pH conditions and temperature ranges.
The scientific community has shown growing interest in 1505280-31-8 due to its potential applications in material science. Recent publications have highlighted its use as a precursor for advanced polymers and specialty coatings, where its unique structural features can impart desirable characteristics to the final products. Additionally, its role in the development of novel organic electronic materials has been a particularly hot topic in recent materials science conferences.
From a safety perspective, while 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. This includes using appropriate personal protective equipment and working in well-ventilated areas, as is standard practice with most organic compounds. The compound's material safety data sheet (MSDS) provides detailed handling and storage recommendations.
Market analysis indicates that demand for CAS 1505280-31-8 has been steadily increasing, particularly from research institutions and specialty chemical manufacturers. This trend aligns with the broader market movement toward more specialized and functionalized organic compounds. Suppliers typically offer this chemical in various quantities, from small research samples to bulk quantities for industrial applications, with purity grades ranging from technical to analytical standard.
Recent advances in synthetic methodology have improved the accessibility of 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid, making it more available to researchers worldwide. These developments have been particularly welcomed by the pharmaceutical research community, where the compound's structural features make it an interesting candidate for further derivatization in drug discovery programs.
Environmental considerations regarding 1505280-31-8 have also been part of recent discussions in green chemistry circles. Researchers are investigating more sustainable synthesis routes and exploring the compound's biodegradation profile. These studies are particularly relevant given the current emphasis on developing environmentally friendly chemical processes across all sectors of the chemical industry.
Quality control is paramount when working with 3-(3,5-dichloroanilino)-2-methyl-3-oxopropanoic acid, and reputable suppliers typically provide comprehensive analytical data with each batch. This includes HPLC chromatograms, elemental analysis results, and spectroscopic data to verify the compound's identity and purity. Such rigorous quality standards are essential for research reproducibility and industrial applications.
Looking to the future, the scientific community anticipates continued interest in CAS 1505280-31-8 as researchers uncover new potential applications for this versatile compound. Its unique combination of structural features positions it well for various innovative uses in materials science, pharmaceutical research, and specialty chemical development. As with many specialized organic compounds, its full potential may only be realized through continued interdisciplinary research and collaboration.
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